B1575981 Raniseptin-7

Raniseptin-7

Cat. No.: B1575981
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Raniseptin-7 is a synthetic antimicrobial peptide (AMP) derived from the skin secretion of Hypsiboas raniceps (Chaco tree frog). Its primary sequence comprises 29 amino acids: ALLDKLKSLGKVVGKVALGVAQHYLNPQQ, with a three-letter code representation of Ala-Leu-Leu-Asp-Lys-Leu-Lys-Ser-Leu-Gly-Lys-Val-Val-Gly-Lys-Val-Ala-Leu-Gly-Val-Ala-Gln-His-Tyr-Leu-Asn-Pro-Gln-Gln . Key properties include:

  • Molecular characteristics: High cationic charge due to lysine (K) residues and amphipathic structure from hydrophobic residues (leucine, valine).
  • Synthesis and purity: Produced via solid-phase synthesis with >95% HPLC purity (98–99% available upon request). It is typically delivered as a lyophilized trifluoroacetic acid (TFA) salt, which may require removal for cellular assays due to interference risks .
  • Physicochemical properties: Soluble in water, stable at -20°C, and presented as a white-to-off-white powder .

Properties

bioactivity

Antibacterial

sequence

ALLDKLKSLGKVVGKVALGVAQHYLNPQQ

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Similar AMPs

While direct experimental comparisons with other peptides are absent in the provided evidence, Raniseptin-7 can be contextualized against general AMP characteristics. Below is a comparative analysis based on structural motifs, synthesis, and functional implications.

Sequence and Structural Features

Table 1: Structural Comparison of Raniseptin-7 and Typical AMPs
Property Raniseptin-7 Typical AMPs
Length (amino acids) 29 12–50 (e.g., magainins, defensins)
Net charge (pH 7) Strongly positive (5 lysines) Cationic (rich in lysine/arginine)
Hydrophobic residues 44% (leucine, valine, alanine) 30–60% (varies by class)
Amphipathicity High (α-helical propensity) Common in membrane-targeting AMPs
Key structural motifs Predicted α-helix with polar/apolar faces β-sheet or α-helix domains

Raniseptin-7’s sequence aligns with AMPs that disrupt bacterial membranes via electrostatic interactions (positive charge) and hydrophobic insertion. Its lysine content enhances binding to negatively charged bacterial phospholipids, while hydrophobic residues facilitate membrane permeabilization .

Functional and Mechanistic Insights

While specific MIC data are unavailable, Raniseptin-7’s mechanism likely mirrors cationic AMPs:

Membrane disruption : Positively charged residues bind to bacterial membranes, while hydrophobic segments insert into lipid bilayers, causing leakage.

Stability : The absence of cysteine residues (which form disulfide bonds in defensins) may limit stability under reducing conditions but simplifies synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.